Tert-butyl N-[4-[[(2-chloroacetyl)amino]methyl]-2-methylphenyl]-N-cyclopropylcarbamate

• IUPAC Name: tert-butyl N-[4-[[(2-chloroacetyl)amino]methyl]-2-methylphenyl]-N-cyclopropylcarbamate
• InChI: InChI=1S/C18H25ClN2O3/c1-12-9-13(11-20-16(22)10-19)5-8-15(12)21(14-6-7-14)17(23)24-18(2,3)4/h5,8-9,14H,6-7,10-11H2,1-4H3,(H,20,22)
• InChI Key: PRCYHCZKQBPSQP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CNC(=O)CCl)N(C2CC2)C(=O)OC(C)(C)C
• Molecular Formula: C18H25ClN2O3
• Molecular Weight: 352.9 g/mol

Description

“Tert-butyl N-[4-[[(2-chloroacetyl)amino]methyl]-2-methylphenyl]-N-cyclopropylcarbamate” is a complex organic compound. It is a chemically differentiated building block for organic synthesis and medicinal chemistry, specifically for the preparation of drug candidates containing hindered amine motifs.

Synthesis Analysis

The synthesis of such compounds can be challenging due to the presence of multiple functional groups. The synthesis could involve the use of tert-butyl 4-bromobenzoate in anhydrous toluene, N-methylaniline, NaOtBu, PdCl2, and P(o-tolyl)3. The synthesis of similar compounds has been reported to involve the use of boron trifluoride diethyl etherate as a catalyst.

Molecular Structure Analysis

The molecular structure of this compound can be determined using techniques such as X-ray diffraction analysis. The molecule could have a linear or L-shaped conformation depending on the arrangement of its functional groups.

Chemical Reactions Analysis

The compound could undergo various chemical reactions due to the presence of multiple functional groups. For instance, it could undergo nucleophilic substitution reactions. The reaction mechanism could involve backside attack by a nucleophile, resulting in inversion at the tetrahedral carbon electrophile.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle such compounds with care to avoid potential hazards.

Future Directions

The future directions for this compound could involve its use in the synthesis of novel organic compounds and drug candidates. Its unique structure makes it a valuable building block in organic synthesis and medicinal chemistry.